51-85-4

Cystamine

In Stock

• CAS RN:
• 51-85-4

• Formula:
• C4H12N2S2

• InChI:
• InChI=1S/C4H12N2S2/c5-1-3-7-8-4-2-6/h1-6H2

• InChIKey:
• APQPRKLAWCIJEK-UHFFFAOYSA-N

• Cystamine is an organic disulfide obtgained by oxidative dimerisation of cysteamine. It has a role as an EC 2.3.2.13 (protein-glutamine gamma-glutamyltransferase) inhibitor. It is an organic disulfide and a primary amino compound. It derives from a cysteamine.
  A radiation-protective agent that interferes with sulfhydryl enzymes. It may also protect against carbon tetrachloride liver damage.

2,4-Dichloro-1-(trifluoromethoxy)benzene

In Stock

• CAS RN:
• 451-85-4

• Formula:
• C7H3Cl2F3O

• InChI:
• InChI=1S/C7H3Cl2F3O/c8-4-1-2-6(5(9)3-4)13-7(10,11)12/h1-3H

• InChIKey:
• JYGSLPHFBUKVNC-UHFFFAOYSA-N

• 2,4-Dichloro-1-(trifluoromethoxy)benzene is a useful research compound. Its molecular formula is C7H3Cl2F3O and its molecular weight is 231 g/mol. The purity is usually 95%.

Sulfone, methyl pentafluorophenyl

Usually In Stock

• CAS RN:
• 651-85-4

• Formula:
• C7H3F5O2S

• InChI:
• InChI=1S/C7H3F5O2S/c1-15(13,14)7-5(11)3(9)2(8)4(10)6(7)12/h1H3

• InChIKey:
• WFYROSQTNAJIIF-UHFFFAOYSA-N

• Sulfone, methyl pentafluorophenyl is a useful research compound. Its molecular formula is C7H3F5O2S and its molecular weight is 246.16 g/mol. The purity is usually 95%.

Octyl valerate

• CAS RN:
• 5451-85-4

• Formula:
• C13H26O2

• InChI:
• InChI=1S/C13H26O2/c1-3-5-7-8-9-10-12-15-13(14)11-6-4-2/h3-12H2,1-2H3

• InChIKey:
• OUYCCOBIJYUMAK-UHFFFAOYSA-N

• Octyl valerate is a natural product found in Heracleum dissectum with data available.

(1-Butyloctyl)cyclohexane

• CAS RN:
• 13151-85-4

• Formula:
• C18H36

• InChI:
• InChI=1S/C18H36/c1-3-5-7-8-10-14-17(13-6-4-2)18-15-11-9-12-16-18/h17-18H,3-16H2,1-2H3

• InChIKey:
• KBVIBWSEPXLFGZ-UHFFFAOYSA-N

• (1-Butyloctyl)cyclohexane, also known as (1-Butyloctyl)cyclohexane, is a useful research compound. Its molecular formula is C18H36 and its molecular weight is 252.5 g/mol. The purity is usually 95%.

3-(Pentamethyldisiloxanyl)propyl methacrylate

In Stock

• CAS RN:
• 18151-85-4

• Formula:
• C12H26O3Si2

• InChI:
• InChI=1S/C12H26O3Si2/c1-11(2)12(13)14-9-8-10-17(6,7)15-16(3,4)5/h1,8-10H2,2-7H3

• InChIKey:
• NWBTXZPDTSKZJU-UHFFFAOYSA-N

• 3-(Pentamethyldisiloxanyl)propyl methacrylate is a useful research compound. Its molecular formula is C12H26O3Si2 and its molecular weight is 274.5 g/mol. The purity is usually 95%.

(R)-(+)-Citronellic acid

In Stock

• CAS RN:
• 18951-85-4

• Formula:
• C10H18O2

• InChI:
• InChI=1S/C10H18O2/c1-8(2)5-4-6-9(3)7-10(11)12/h5,9H,4,6-7H2,1-3H3,(H,11,12)/t9-/m1/s1

• InChIKey:
• GJWSUKYXUMVMGX-SECBINFHSA-N

• (R)-citronellic acid is a citronellic acid that has (R)-configuration. It is an enantiomer of a (S)-citronellic acid.

Methyl 3-(3-bromophenyl)isoxazole-4-carboxylate

In Stock

• CAS RN:
• 267651-85-4

• Formula:
• C11H8BrNO3

• InChI:
• InChI=1S/C11H8BrNO3/c1-15-11(14)9-6-16-13-10(9)7-3-2-4-8(12)5-7/h2-6H,1H3

• InChIKey:
• BUKSPGJBGRSIJJ-UHFFFAOYSA-N

• Methyl 3-(3-bromophenyl)isoxazole-4-carboxylate is a useful research compound. Its molecular formula is C11H8BrNO3 and its molecular weight is 282.09 g/mol. The purity is usually 95%.

4-Bromo-2'-cyanobenzophenone

In Stock

• CAS RN:
• 746651-85-4

• Formula:
• C14H8BrNO

• InChI:
• InChI=1S/C14H8BrNO/c15-12-7-5-10(6-8-12)14(17)13-4-2-1-3-11(13)9-16/h1-8H

• InChIKey:
• FKICEKCIBHVQER-UHFFFAOYSA-N

• 4-Bromo-2'-cyanobenzophenone is a useful research compound. Its molecular formula is C14H8BrNO and its molecular weight is 286.12 g/mol. The purity is usually 95%.

3-[(2,3-dihydro-1,4-benzodioxin-2-ylmethyl)thio]-5,6-diphenyl-1,2,4-triazine

Usually In Stock

• CAS RN:
• 330551-85-4

• Formula:
• C24H19N3O2S

• InChI:
• InChI=1S/C24H19N3O2S/c1-3-9-17(10-4-1)22-23(18-11-5-2-6-12-18)26-27-24(25-22)30-16-19-15-28-20-13-7-8-14-21(20)29-19/h1-14,19H,15-16H2

• InChIKey:
• YILLSXMVCAWSFV-UHFFFAOYSA-N

• 3-[(2,3-dihydro-1,4-benzodioxin-2-ylmethyl)thio]-5,6-diphenyl-1,2,4-triazine is a useful research compound. Its molecular formula is C24H19N3O2S and its molecular weight is 413.5 g/mol. The purity is usually 95%.

Ethyl 5-[(2,4-dimethoxybenzoyl)amino]-3-(4-methoxyphenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate

In Stock

• CAS RN:
• 851951-85-4

• Formula:
• C25H23N3O7S

• InChI:
• InChI=1S/C25H23N3O7S/c1-5-35-25(31)21-18-13-36-23(26-22(29)17-11-10-16(33-3)12-19(17)34-4)20(18)24(30)28(27-21)14-6-8-15(32-2)9-7-14/h6-13H,5H2,1-4H3,(H,26,29)

• InChIKey:
• NCENFWYAUGWAMO-UHFFFAOYSA-N

• Ethyl 5-[(2,4-dimethoxybenzoyl)amino]-3-(4-methoxyphenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C25H23N3O7S and its molecular weight is 509.53. The purity is usually 95%.

tert-Butyl 4-(4-amino-2-cyanophenyl)piperazine-1-carboxylate

In Stock

• CAS RN:
• 288251-85-4

• Formula:
• C16H22N4O2

• InChI:
• InChI=1S/C16H22N4O2/c1-16(2,3)22-15(21)20-8-6-19(7-9-20)14-5-4-13(18)10-12(14)11-17/h4-5,10H,6-9,18H2,1-3H3

• InChIKey:
• MATLRBKMCBPXPB-UHFFFAOYSA-N

• Tert-Butyl 4-(4-amino-2-cyanophenyl)piperazine-1-carboxylate is a useful research compound. Its molecular formula is C16H22N4O2 and its molecular weight is 302.37 g/mol. The purity is usually 95%.

5-Nitro-4-trifluoromethyl-pyridin-2-ol

Usually In Stock

• CAS RN:
• 115551-85-4

• Formula:
• C6H3F3N2O3

• InChI:
• InChI=1S/C6H3F3N2O3/c7-6(8,9)3-1-5(12)10-2-4(3)11(13)14/h1-2H,(H,10,12)

• InChIKey:
• YJIBBNRJEMAXGL-UHFFFAOYSA-N

• 5-Nitro-4-trifluoromethyl-pyridin-2-ol, also known as 5-Nitro-4-trifluoromethyl-pyridin-2-ol, is a useful research compound. Its molecular formula is C6H3F3N2O3 and its molecular weight is 208.09 g/mol. The purity is usually 95%.

8-(3,5-diethyl-1H-pyrazol-1-yl)-7-[(2-fluorophenyl)methyl]-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Usually In Stock

• CAS RN:
• 1014051-85-4

• Formula:
• C20H21FN6O2

• InChI:
• InChI=1S/C20H21FN6O2/c1-4-13-10-14(5-2)27(24-13)19-22-17-16(18(28)23-20(29)25(17)3)26(19)11-12-8-6-7-9-15(12)21/h6-10H,4-5,11H2,1-3H3,(H,23,28,29)

• InChIKey:
• KNCHEHAQALGBTH-UHFFFAOYSA-N

• 8-(3,5-diethyl-1H-pyrazol-1-yl)-7-[(2-fluorophenyl)methyl]-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione is a useful research compound. Its molecular formula is C20H21FN6O2 and its molecular weight is 396.426. The purity is usually 95%.

1-[4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-yl]-2-pyridin-4-ylsulfanylethanone

In Stock

• CAS RN:
• 1111451-85-4

• Formula:
• C19H21N3O3S2

• InChI:
• InChI=1S/C19H21N3O3S2/c23-19(16-26-18-6-9-20-10-7-18)21-11-13-22(14-12-21)27(24,25)15-8-17-4-2-1-3-5-17/h1-10,15H,11-14,16H2/b15-8+

• InChIKey:
• DYBQYDDNEDWXGT-UHFFFAOYSA-N

• 1-[4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-yl]-2-pyridin-4-ylsulfanylethanone is a useful research compound. Its molecular formula is C19H21N3O3S2 and its molecular weight is 403.52. The purity is usually 95%.

1-[(5-bromopyrazin-2-yl)methyl]-3-[3-(1H-pyrazol-1-yl)propyl]urea

Usually In Stock

• CAS RN:
• 2094351-85-4

• Formula:
• C12H15BrN6O

• InChI:
• InChI=1S/C12H15BrN6O/c13-11-9-15-10(7-16-11)8-17-12(20)14-3-1-5-19-6-2-4-18-19/h2,4,6-7,9H,1,3,5,8H2,(H2,14,17,20)

• InChIKey:
• SPLCNVZFERXSLW-UHFFFAOYSA-N

• 1-[(5-bromopyrazin-2-yl)methyl]-3-[3-(1H-pyrazol-1-yl)propyl]urea is a useful research compound. Its molecular formula is C12H15BrN6O and its molecular weight is 339.197. The purity is usually 95%.

3-((tert-Butoxycarbonyl)amino)-2-(2-chlorophenyl)propanoic acid

In Stock

• CAS RN:
• 2138151-85-4

• Formula:
• C14H18ClNO4

• InChI:
• InChI=1S/C14H18ClNO4/c1-14(2,3)20-13(19)16-8-10(12(17)18)9-6-4-5-7-11(9)15/h4-7,10H,8H2,1-3H3,(H,16,19)(H,17,18)

• InChIKey:
• ROJRSGGMPTYNBZ-UHFFFAOYSA-N

• 3-((tert-Butoxycarbonyl)amino)-2-(2-chlorophenyl)propanoic acid is a useful research compound. Its molecular formula is C14H18ClNO4 and its molecular weight is 299.75. The purity is usually 95%.

2-[1-[(5-Methyl-1,2-oxazol-3-yl)methyl]piperidin-4-yl]-6-phenylpyridazin-3-one

Usually In Stock

• CAS RN:
• 2379951-85-4

• Formula:
• C20H22N4O2

• InChI:
• InChI=1S/C20H22N4O2/c1-15-13-17(22-26-15)14-23-11-9-18(10-12-23)24-20(25)8-7-19(21-24)16-5-3-2-4-6-16/h2-8,13,18H,9-12,14H2,1H3

• InChIKey:
• OWEUQGOYIMEFOM-UHFFFAOYSA-N

• 2-[1-[(5-Methyl-1,2-oxazol-3-yl)methyl]piperidin-4-yl]-6-phenylpyridazin-3-one is a useful research compound. Its molecular formula is C20H22N4O2 and its molecular weight is 350.422. The purity is usually 95%.

2-(4-{5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)-N,N,6-trimethylpyrimidin-4-amine

In Stock

• CAS RN:
• 2549051-85-4

• Formula:
• C18H25N7

• InChI:
• InChI=1S/C18H25N7/c1-13-11-16(23(2)3)22-18(21-13)25-9-7-24(8-10-25)17-14-5-4-6-15(14)19-12-20-17/h11-12H,4-10H2,1-3H3

• InChIKey:
• RDLZIWMHOZNLSR-UHFFFAOYSA-N

• 2-(4-{5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)-N,N,6-trimethylpyrimidin-4-amine is a useful research compound. Its molecular formula is C18H25N7 and its molecular weight is 339.4 g/mol. The purity is usually 95%.